Cas no 960226-55-5 (Tadalafil-d3)

Tadalafil-d3 is a deuterium-labeled analog of Tadalafil, a phosphodiesterase type 5 (PDE5) inhibitor. The incorporation of three deuterium atoms enhances its utility as an internal standard in mass spectrometry-based analytical methods, ensuring high precision and accuracy in pharmacokinetic and metabolic studies. Its structural similarity to unlabeled Tadalafil allows for reliable quantification while minimizing isotopic interference. Tadalafil-d3 is particularly valuable in drug development and clinical research for tracing and analyzing Tadalafil and its metabolites in biological matrices. The compound exhibits excellent stability and reproducibility, making it a critical tool for LC-MS/MS applications in pharmaceutical and biomedical laboratories.
Tadalafil-d3 structure
Tadalafil-d3 structure
Product Name:Tadalafil-d3
CAS No:960226-55-5
MF:C22H19N3O4
MW:392.422450304031
CID:1061214
PubChem ID:46782966
Update Time:2025-05-20

Tadalafil-d3 Chemical and Physical Properties

Names and Identifiers

    • Tadalafil-d3
    • TADALAFIL-METHYL-D3
    • Tadalafil D3
    • (6R,12aR)-6-(1,3-Benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-(methyl-d3)pyrazino[1′,2′:1,6]pyrido[3,4-b]indole-1,4-dione (ACI)
    • Tadalafi-d3
    • F91335
    • SCHEMBL13147334
    • MS-26556
    • CS-0167296
    • HY-90009S
    • (6R,12aR)-Tadalafil-d3 (N-methyl-d3)
    • 960226-55-5
    • 1ST10246D3
    • (2R,8R)-2-(1,3-benzodioxol-5-yl)-6-(trideuteriomethyl)-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione
    • Inchi: 1S/C22H19N3O4/c1-24-10-19(26)25-16(22(24)27)9-14-13-4-2-3-5-15(13)23-20(14)21(25)12-6-7-17-18(8-12)29-11-28-17/h2-8,16,21,23H,9-11H2,1H3/t16-,21-/m1/s1/i1D3
    • InChI Key: WOXKDUGGOYFFRN-WFMNTJQSSA-N
    • SMILES: O=C1CN(C([2H])([2H])[2H])C(=O)[C@@H]2N1[C@H](C1C=CC3OCOC=3C=1)C1NC3C=CC=CC=3C=1C2

Computed Properties

  • Exact Mass: 389.13800
  • Monoisotopic Mass: 392.15638633g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 1
  • Complexity: 702
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • Melting Point: 281-283°C
  • PSA: 74.87000
  • LogP: 2.08710

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Tadalafil-d3 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ;  rt; 2 h, rt → 110 °C; 110 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Toluene ;  1 h, 30 °C; 12 h, 110 °C
1.3 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  0 °C; 2 h, 5 - 12 °C
1.4 Reagents: Sodium bicarbonate Solvents: Water
1.5 Reagents: Sodium bicarbonate Solvents: Dichloromethane ;  0 °C
1.6 Reagents: Sodium bicarbonate Solvents: Water ;  cooled
1.7 Solvents: Methanol ;  30 min, rt; 3 h, rt → 50 °C
Reference
Deuterium-substituted tadalafil as PDE-5 inhibitors and their preparation and use in the treatment of PDE-5-mediated diseases
, World Intellectual Property Organization, , ,

Tadalafil-d3 Raw materials

Tadalafil-d3 Preparation Products

Additional information on Tadalafil-d3

Professional Introduction to Tadalafil-d3 (CAS No. 960226-55-5)

Tadalafil-d3, a deuterated analog of the well-known phosphodiesterase type 5 (PDE5) inhibitor Tadalafil, is a compound of significant interest in the field of pharmaceutical research and development. With a CAS number of 960226-55-5, this isotope-labeled derivative has garnered attention for its potential applications in drug metabolism studies, pharmacokinetic analysis, and as a tool compound in biochemical assays. The introduction of deuterium atoms into the molecular structure not only enhances the stability of the compound but also allows for more precise tracking of its metabolic pathways in vivo and in vitro.

The chemical structure of Tadalafil-d3 closely resembles that of its parent compound, Tadalafil, with the primary distinction being the substitution of hydrogen atoms with deuterium atoms at specific positions. This modification imparts unique properties to the molecule, making it an invaluable tool for researchers studying the pharmacokinetics and pharmacodynamics of PDE5 inhibitors. The use of deuterated analogs is becoming increasingly prevalent in drug development due to their ability to provide insights into metabolic processes that are not achievable with non-deuterated counterparts.

In recent years, there has been a surge in research focused on understanding the mechanisms of action and metabolic pathways of PDE5 inhibitors like Tadalafil. Tadalafil-d3 has emerged as a critical compound in these studies, particularly in the context of drug-drug interactions and the identification of potential side effects associated with long-term use. The stability provided by the deuterium atoms allows for longer study durations without degradation, enabling researchers to gather comprehensive data on how these compounds interact with biological systems over extended periods.

One of the most compelling applications of Tadalafil-d3 is in clinical trial settings, where it can be used to monitor the absorption, distribution, metabolism, and excretion (ADME) properties of Tadalafil. By employing mass spectrometry techniques coupled with deuterium labeling, researchers can accurately quantify the parent compound and its metabolites, providing a clearer picture of how Tadalafil is processed within the body. This level of detail is crucial for optimizing dosing regimens and minimizing adverse effects.

Moreover, Tadalafil-d3 has found utility in preclinical studies aimed at understanding the role of PDE5 inhibitors in various therapeutic areas. For instance, research has indicated that PDE5 inhibitors may have applications beyond their primary use in treating erectile dysfunction and pulmonary arterial hypertension. Studies using Tadalafil-d3 have explored its potential benefits in cardiovascular health, neuroprotection, and even cancer therapy. These findings underscore the versatility of PDE5 inhibitors and highlight the importance of compounds like Tadalafil-d3 in advancing our understanding of their broader therapeutic potential.

The synthesis and characterization of Tadalafil-d3 require meticulous attention to detail to ensure high purity and isotopic enrichment. Advanced synthetic techniques are employed to introduce deuterium atoms at specific positions within the molecule while maintaining structural integrity. Once synthesized, rigorous analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and gas chromatography-mass spectrometry (GC-MS) are used to confirm the identity and purity of Tadalafil-d3.

Recent advancements in analytical chemistry have further enhanced the capabilities of using deuterated analogs like Tadalafil-d3. Techniques such as deuterium exchange mass spectrometry (DXMS) allow researchers to study protein-ligand interactions with unprecedented precision. This has opened new avenues for investigating how Tadalafil interacts with its target enzymes and how these interactions influence its overall efficacy and safety profile.

In conclusion, Tadalafil-d3 (CAS No. 960226-55-5) represents a significant advancement in pharmaceutical research tools. Its unique properties make it an indispensable compound for studying the pharmacokinetics, pharmacodynamics, and metabolic pathways of PDE5 inhibitors like Tadalafil. As research continues to uncover new therapeutic applications for these compounds, Tadalafil-d3 will undoubtedly play a pivotal role in shaping future treatments across multiple medical disciplines.

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